molecular formula C8H8N2O2S B8531960 Methyl 3-cyano-4-methylthiophen-2-ylcarbamate

Methyl 3-cyano-4-methylthiophen-2-ylcarbamate

Cat. No.: B8531960
M. Wt: 196.23 g/mol
InChI Key: VGDHGRFMZHHPCO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3-cyano-4-methylthiophen-2-ylcarbamate is a useful research compound. Its molecular formula is C8H8N2O2S and its molecular weight is 196.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H8N2O2S

Molecular Weight

196.23 g/mol

IUPAC Name

methyl N-(3-cyano-4-methylthiophen-2-yl)carbamate

InChI

InChI=1S/C8H8N2O2S/c1-5-4-13-7(6(5)3-9)10-8(11)12-2/h4H,1-2H3,(H,10,11)

InChI Key

VGDHGRFMZHHPCO-UHFFFAOYSA-N

Canonical SMILES

CC1=CSC(=C1C#N)NC(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methyl chloroformate (55 g, 0.58 mol) was added to a stirred solution of 2-amino-4-oxo-4,5-dihydrothiophene-3-carbonitrile (68 g, 0.49 mol) and triethylamine (147 g, 1.45 mol) in dichloromethane (1000 ml) at 0° C. After the addition, the mixture was warmed to 25° C. and stirred overnight. The reaction was treated with dichloromethane-methanol (20:1, 2000 mL) and 2N hydrochloric acid (1500 mL). The resulting mixture was filtered and the resulting solid was further extracted with dichloromethane-methanol (20:1, 1500 mL×3). The combined organic extracts were dried over sodium sulfate and concentrated to give a brown solid. The solid was washed with tert-butyl methyl ether (1500 mL) and dried under vacuum to give crude methyl 3-cyano-4-methylthiophen-2-ylcarbamate (160 g) as a brown solid, which was used in next step without purification.
Quantity
55 g
Type
reactant
Reaction Step One
Quantity
68 g
Type
reactant
Reaction Step One
Quantity
147 g
Type
reactant
Reaction Step One
Quantity
1000 mL
Type
solvent
Reaction Step One
Quantity
1500 mL
Type
reactant
Reaction Step Two
Name
dichloromethane methanol
Quantity
2000 mL
Type
solvent
Reaction Step Two

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